Cas no 2742623-49-8 (Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-)

• Product Name: Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-
• CAS No: 2742623-49-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5891945
• PubChem ID: 165693668
• Update Time: 2025-05-23

Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-
• 2742623-49-8
• (2S)-2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid hydrochloride
• EN300-37152157
• (S)-2-Amino-3-(bicyclo[1.1.1]pentan-1-yl)propanoic acid hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c9-6(7(10)11)4-8-1-5(2-8)3-8;/h5-6H,1-4,9H2,(H,10,11);1H/t5?,6-,8?;/m0./s1
• InChI Key： JPTXDHHVWZMAGK-NJCIUDBASA-N
• SMILES： C(C12CC(C1)C2)[C@H](N)C(=O)O.Cl

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-

Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-

The compound with CAS No 2742623-49-8, known as Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-, is a structurally unique organic compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of amino acids, specifically an α-amino acid derivative, and its bicyclic structure provides it with distinct physical and chemical properties.

Bicyclo[1.1.1]pentane is a highly strained bicyclic structure, which contributes to the compound's stability and reactivity. The presence of the α-amino group and the hydrochloride salt makes this compound particularly interesting for studies in medicinal chemistry and pharmacology. Recent research has highlighted its potential as a building block in the synthesis of bioactive molecules, including peptide analogs and drug candidates.

The (αS)- configuration indicates that this compound exists as a single enantiomer, which is crucial for its biological activity. Stereochemistry plays a pivotal role in determining the pharmacokinetic and pharmacodynamic properties of such compounds. The chirality of this molecule has been leveraged in asymmetric synthesis methodologies, making it a valuable tool in modern organic synthesis.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)-. These studies have provided insights into its interaction with biological targets, such as enzymes and receptors, which are critical for drug design.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Its ability to modulate key signaling pathways makes it a subject of intense research interest.

Moreover, the synthesis of this compound has been optimized using environmentally friendly methods, aligning with the principles of green chemistry. This approach not only enhances the sustainability of chemical processes but also reduces the environmental footprint associated with its production.

Looking ahead, further research into the bioavailability, metabolism, and toxicity of Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, hydrochloride (1:1), (αS)- is essential to fully harness its potential in therapeutic applications.